Cas no 2172548-05-7 ({5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172548-05-7
• MF: C₁₁H₂₂N₄O₂
• MW: 242.317982196808
• CID: 6219144
• PubChem ID: 165602433
• Update Time: 2025-06-10

{5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2172548-05-7
• EN300-1597114
• {[5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C11H22N4O2/c1-12-9-10-11(5-8-17-3)15(14-13-10)6-4-7-16-2/h12H,4-9H2,1-3H3
• InChI Key： OPGXPZIJFXIFTA-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CNC)N=NN1CCCOC

Computed Properties

• Exact Mass: 242.17427596g/mol
• Monoisotopic Mass: 242.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.2Ų

Additional information on {5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of {5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172548-05-7)

The compound {5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, identified by its CAS No. 2172548-05-7, represents a highly specialized chemical entity within the realm of heterocyclic chemistry. This molecule features a unique 1,2,3-triazole core, which is increasingly recognized for its versatility in pharmaceutical and material science applications. The presence of methoxyethyl and methoxypropyl substituents enhances its solubility and bioavailability, making it a subject of interest for researchers exploring novel drug candidates and functional materials.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The structural motif of {5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine aligns with this trend, offering potential applications in targeted drug delivery systems. Its methylamine moiety further contributes to its reactivity, enabling facile derivatization for customized applications. Researchers are particularly intrigued by its potential role in click chemistry, a technique widely employed in bioconjugation and polymer science.

The synthesis of CAS No. 2172548-05-7 involves multi-step organic transformations, often leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct the 1,2,3-triazole ring. This method is favored for its high yield and selectivity, aligning with the principles of green chemistry. The compound's methoxy groups are strategically incorporated to modulate its physicochemical properties, such as lipophilicity and metabolic stability, which are critical for pharmacokinetic optimization in drug development.

From an industrial perspective, {5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is gaining traction as a building block for advanced materials. Its ability to form stable complexes with metals and polymers makes it valuable for designing smart coatings and conductive polymers. These applications are particularly relevant in the context of renewable energy and electronics, where precision-engineered molecules are in high demand.

Safety and regulatory compliance are paramount when handling CAS No. 2172548-05-7. While it is not classified as hazardous under current guidelines, proper laboratory practices must be observed to ensure safe usage. The compound's stability under ambient conditions and compatibility with common solvents further enhance its practicality for industrial and academic research.

In summary, {5-(2-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to material science—underscore its significance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in advancing sustainable technologies and therapeutic breakthroughs.